4-(4-methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine

Specification

• CAS No.: 2549026-77-7
• Molecular Formula: C19H23F3N6O
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 4-[4-methyl-6-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidin-2-yl]morpholine
• Standard InChI: InChI=1S/C19H23F3N6O/c1-14-13-16(25-18(24-14)28-9-11-29-12-10-28)26-5-7-27(8-6-26)17-15(19(20,21)22)3-2-4-23-17/h2-4,13H,5-12H2,1H3
• Standard InChI Key: BFGIDNYZQVOESA-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C4=C(C=CC=N4)C(F)(F)F
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C4=C(C=CC=N4)C(F)(F)F

Introduction

The compound 4-(4-methyl-6-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-2-yl)morpholine is a complex organic molecule that incorporates several functional groups, including a pyrimidine ring, a piperazine ring, and a morpholine ring. This compound is of interest due to its potential pharmacological properties, which are often associated with such heterocyclic structures.

Chemical Formula and Molecular Weight

The molecular formula for this compound is not explicitly provided in the search results, but it can be deduced from its structure. Assuming the structure is correct, the formula would be C$_{20}$H$_{22}$F$_{3}$N$_{6}$O. The molecular weight can be estimated based on this formula.

Estimated Molecular Weight

• C20_{20}20: $20 \times 12.01 = 240.2$ g/mol

• H22_{22}22: $22 \times 1.008 = 22.176$ g/mol

• F3_{3}3: $3 \times 18.998 = 56.994$ g/mol

• N6_{6}6: $6 \times 14.007 = 84.042$ g/mol

• O: $1 \times 15.999 = 15.999$ g/mol

Total estimated molecular weight: $240.2 + 22.176 + 56.994 + 84.042 + 15.999 = 419.41$ g/mol

Characterization Techniques

• NMR Spectroscopy: Useful for determining the structure and confirming the presence of specific functional groups.

• Mass Spectrometry: Provides molecular weight and fragmentation patterns.

• IR Spectroscopy: Helps identify functional groups based on absorption peaks.

Biological Activity

Compounds with similar structures often exhibit biological activities such as antibacterial, antiviral, or anticancer properties. The presence of a trifluoromethyl group and heterocyclic rings suggests potential interactions with biological targets.

Potential Applications

• Pharmaceuticals: Could be explored for therapeutic applications due to its structural complexity.

• Biological Studies: Further research is needed to determine its efficacy and safety.

Future Directions

• Synthetic Chemistry: Developing efficient synthesis routes.

• Biological Screening: Evaluating its potential as a therapeutic agent.